Cas no 85068-38-8 (4-(1-Aminopropyl)phenol)

• Product Name: 4-(1-Aminopropyl)phenol
• CAS No: 85068-38-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 887606
• PubChem ID: 3020319
• Update Time: 2025-04-24

4-(1-Aminopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminopropyl)phenol
• 4-(1-aminopropyl)phenol(SALTDATA: HCl)
• EINECS 285-300-1
• BBL023689
• 1-(4-hydroxyphenyl)-propylamine
• Q27285711
• 4-(1-AMINOPROPYL)PHENOL, (+/-)-
• UNII-OL3S80JXJB
• 85068-38-8
• SCHEMBL44113
• OL3S80JXJB
• Phenol, 4-(1-aminopropyl)-
• AKOS022060662
• AKOS000131465
• ss-(p-Oxyphenyl)-propylamine
• 1-amino-1-(4-hydroxyphenyl)propane
• STL068929
• 4-(1-Aminopropyl)phenol x1hcl
• WTQZYHPAVNTISM-UHFFFAOYSA-N
• DTXSID301005432
• SB75720

• MDL： MFCD09047748
• Inchi： 1S/C9H13NO/c1-2-9(10)7-3-5-8(11)6-4-7/h3-6,9,11H,2,10H2,1H3
• InChI Key： WTQZYHPAVNTISM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(CC)N

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.067
• Boiling Point: 267.9°C at 760 mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.56
• PSA: 46.25000
• LogP: 2.50230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 4-(1-Aminopropyl)phenol

Chemical Profile of 4-(1-Aminopropyl)phenol (CAS No. 85068-38-8)

4-(1-Aminopropyl)phenol, identified by its Chemical Abstracts Service (CAS) number 85068-38-8, is a significant organic compound with a molecular structure that combines a phenolic group with an aminopropyl side chain. This bifunctional nature makes it a versatile intermediate in synthetic chemistry, particularly in pharmaceutical and specialty chemical applications. The compound features a hydroxyl (-OH) group attached to a benzene ring, which is further substituted with an amine-linked propyl chain (-NH(CH₂)₃H). Such structural attributes contribute to its reactivity and utility in various chemical transformations.

The synthesis of 4-(1-Aminopropyl)phenol typically involves the nucleophilic substitution of halogenated aromatic precursors with propylamine derivatives. For instance, 4-bromophenol can undergo an amine addition reaction with propylamine in the presence of a suitable catalyst, such as potassium carbonate or sodium hydride, to yield the desired product. This reaction is favored due to the electron-withdrawing effect of the phenolic group, which enhances the electrophilicity of the aromatic ring at the para position relative to the hydroxyl group.

The compound’s significance in modern chemistry stems from its ability to participate in multiple types of functional group transformations. The phenolic hydroxyl group can engage in esterification, etherification, or oxidation reactions, while the primary amine functionality allows for acylation, alkylation, or coupling reactions via reductive amination or peptide bond formation. These properties make 4-(1-Aminopropyl)phenol a valuable building block for designing complex molecules.

In recent years, research has highlighted the potential applications of 4-(1-Aminopropyl)phenol in pharmaceutical development. Its structural motif resembles certain bioactive scaffolds found in natural products and drug candidates. For example, derivatives of this compound have been explored as precursors to kinase inhibitors and anti-inflammatory agents due to their ability to modulate enzyme activity through hydrogen bonding interactions and aliphatic chain flexibility. The phenolic moiety can serve as a hydrogen bond acceptor, while the amine group can act as a hydrogen bond donor or participate in metal coordination complexes, enhancing binding affinity.

One notable area of investigation involves the use of 4-(1-Aminopropyl)phenol in polymer chemistry. Its bifunctional nature allows it to act as a crosslinking agent or monomer for synthesizing polycondensates and polyamides. Researchers have demonstrated its incorporation into biodegradable polymers that exhibit controlled degradation rates and mechanical properties suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds. The incorporation of polar functional groups into these polymers improves water solubility and biocompatibility.

The compound’s reactivity also makes it relevant in materials science, particularly in the development of corrosion inhibitors and antimicrobial coatings. The phenolic group can chelate metal ions, forming protective layers on metal surfaces that prevent oxidative degradation. Additionally, Schiff base derivatives derived from 4-(1-Aminopropyl)phenol have shown promise as antimicrobial agents due to their ability to disrupt bacterial cell membranes through electrostatic interactions and redox activity.

Advances in computational chemistry have further expanded the utility of 4-(1-Aminopropyl)phenol by enabling precise molecular modeling and virtual screening. Quantum mechanical calculations predict favorable interactions between this compound and target enzymes or receptors, guiding experimental design for drug discovery efforts. Machine learning algorithms trained on large datasets of molecular structures have identified novel derivatives of 4-(1-Aminopropyl)phenol with enhanced pharmacological properties.

The environmental impact of synthesizing and utilizing 4-(1-Aminopropyl)phenol has also been studied extensively. Green chemistry principles have been applied to develop more sustainable synthetic routes, such as catalytic hydrogenation methods that minimize waste generation and energy consumption. Biocatalytic approaches using engineered enzymes have shown particular promise for producing enantiomerically pure forms of this compound without harsh chemical conditions.

In conclusion,4-(1-Aminopropyl)phenol (CAS No. 85068-38-8) remains a cornerstone compound in synthetic organic chemistry due to its structural versatility and functional reactivity. Ongoing research continues to uncover new applications across pharmaceuticals, materials science, and environmental chemistry, underscoring its enduring importance in scientific innovation.